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Compound of Interest

Compound Name: Aprotinin

Cat. No.: B549124

Introduction

Aprotinin is a small, basic polypeptide derived from bovine lung that functions as a
competitive, reversible inhibitor of a wide range of serine proteases.[1][2][3][4] Also known as
Bovine Pancreatic Trypsin Inhibitor (BPTI), it is a crucial reagent in protein purification
protocols.[2] Its primary role is to prevent the degradation of target proteins by endogenous
proteases that are released upon cell lysis, thereby ensuring the integrity and yield of the
purified protein.[1][3][5][6] Aprotinin is particularly valued for its high stability across a range of
temperatures and pH values.[7]

Mechanism of Action

Aprotinin functions by binding tightly but reversibly to the active site of serine proteases.[3]
This binding is competitive, meaning aprotinin mimics the natural substrate of the enzyme and
physically blocks access to the catalytic site, effectively preventing the protease from cleaving
target proteins.[1][3][5] The aprotinin-protease complex is very stable; however, it can be
dissociated under highly acidic (pH < 3) or alkaline (pH > 10) conditions.
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Caption: Mechanism of competitive inhibition by aprotinin.

Quantitative Data Summary

Aprotinin's efficacy is dependent on its concentration and the specific proteases present in the
lysate. The following tables provide key quantitative data for its use.

Table 1: Physicochemical and Inhibitory Properties of Aprotinin
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Parameter Value Reference
Molecular Weight ~6512 Da [8]
Isoelectric Paoint (pl) 10.5

Inhibitor Class

Competitive, Reversible Serine

[1]3]

Protease Inhibitor

Inhibitory Constant (Ki)

Trypsin (bovine) 0.06 pM
Chymotrypsin (bovine) 9nM
Plasmin (porcine) 4.0 nM
Kallikrein (plasma) 30-100 nM
Elastase (human leukocyte) 3.5uM

Table 2: Recommended Working Concentrations and Unit Conversions

. Recommended
Unit . Notes Reference
Concentration
A common starting
pg/mL 1-2pg/mL concentration for [9]
general protection.
] o ] 1 TIU will decrease
Trypsin Inhibitor Units o ]
0.06 TIU/mL the activity of 2 trypsin
(TIU)/mL _
units by 50%.
Kallikrein Inhibitor Often used for
~80 KIU/mL

Units (KIU)/mL

kallikrein-rich sources.

Unit Conversion

1TIU=1,025 - 1,300
KIU

This ratio can vary
slightly between

suppliers.

Mass Conversion

1KIU =0.17 pg

Useful for converting 7]
activity units to mass.
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Experimental Protocols

Protocol 1: Preparation of Aprotinin Stock Solution

This protocol describes the reconstitution of lyophilized aprotinin for use in protein purification.
Materials:

» Lyophilized Aprotinin powder

o Sterile, nuclease-free water or a suitable buffer (e.g., 20 mM HEPES, pH 7.5)

 Sterile microcentrifuge tubes

Procedure:

» Determine Target Concentration: Decide on a convenient stock concentration. A 10 mg/mL
stock is common and practical. Aprotinin is freely soluble in water at concentrations greater
than 10 mg/mL.[7]

» Reconstitution: Briefly centrifuge the vial of lyophilized aprotinin to ensure the powder is at
the bottom. Aseptically add the calculated volume of sterile water or buffer to the vial to
achieve the desired concentration.

» Dissolution: Gently vortex or pipette up and down to fully dissolve the powder. Avoid vigorous
shaking to prevent foaming.

» Aliquoting and Storage:

o Dispense the stock solution into single-use aliquots to prevent repeated freeze-thaw
cycles.[8]

o For short-term storage (2-7 days), store the aliquots at 4°C.[8]
o For long-term storage (up to 6 months), store at -20°C or below.[8][10]

o Lyophilized aprotinin is stable for years when stored at -20°C or at 2-8°C as per
manufacturer instructions.[7][8][10][11]
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Protocol 2: Using Aprotinin in Cell and Tissue Lysis

This protocol outlines the incorporation of aprotinin into a standard lysis buffer to protect the
target protein from degradation during extraction.

Workflow Overview:
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Caption: General workflow for using aprotinin in protein extraction.

Procedure:

+ Prepare Lysis Buffer: Prepare your desired lysis buffer (e.g., RIPA, Tris-HCI with detergent)
and chill it on ice. All steps should be performed at 4°C to minimize protease activity.[12]
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e Add Aprotinin: Immediately before use, add the aprotinin stock solution to the chilled lysis
buffer to achieve the final desired working concentration (e.g., 2 pg/mL).[6][12]

o Note: Aprotinin is often used as part of a broader protease inhibitor "cocktail” that targets
multiple classes of proteases (serine, cysteine, metallo-, etc.).[5][6] If using a commercial
cocktail, follow the manufacturer's dilution instructions.

o Sample Lysis:

o For Cultured Cells: Wash the cell pellet with ice-cold PBS, then resuspend it in the
prepared lysis buffer containing aprotinin.[12][13] Typically, use 100-500 uL of buffer per
106-107 cells.[12]

o For Tissues: Dissect and wash the tissue in ice-cold PBS. Mince the tissue into small
pieces and add the prepared lysis buffer (e.g., 500 pL per 10 mg of tissue). Homogenize
the sample on ice.[12]

 Incubation: Incubate the lysate on ice for 30 minutes with occasional vortexing to ensure
complete lysis.[12]

 Clarification: Centrifuge the lysate at high speed (e.g., 10,000 - 14,000 x g) for 15-20 minutes
at 4°C to pellet cell debris.[12][13]

o Downstream Processing: Carefully transfer the supernatant, which contains the soluble
protein fraction, to a new pre-chilled tube. This clarified lysate is now ready for protein
guantification and subsequent purification steps.

Key Considerations for Using Aprotinin

o Spectrum of Inhibition: Aprotinin is highly effective against serine proteases like trypsin and
plasmin but is a weak inhibitor of others like leukocyte elastase and has no effect on
cysteine, aspartic, or metalloproteases.[7][11] For broad-spectrum protection, it is almost
always recommended to use aprotinin as part of a comprehensive protease inhibitor
cocktail.[5][6]

 Stability: Aprotinin's structure, stabilized by three disulfide bridges, makes it highly resistant
to heat, organic solvents, and extreme pH (stable between pH 1-12).[4] However, its disulfide
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bonds are susceptible to cleavage by reducing agents like 2-mercaptoethanol.

o Downstream Compatibility: Due to its high basicity (pl 10.5), aprotinin can adhere to
materials like dialysis tubing and some chromatography matrices. This can be minimized by
using acetylated materials or including moderate salt concentrations (e.g., 0.1 M NaCl) in
buffers.

o Reversibility: As a reversible inhibitor, its activity can be overcome by dilution during
purification steps. It is crucial to maintain an effective inhibitory concentration throughout the
initial extraction and clarification stages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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